Cas no 6300-93-2 (6-methyl-2-sulfanylidene-1,3-diazinan-4-one)

• Product Name: 6-methyl-2-sulfanylidene-1,3-diazinan-4-one
• CAS No: 6300-93-2
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 1643518
• PubChem ID: 3431792
• Update Time: 2025-04-21

6-methyl-2-sulfanylidene-1,3-diazinan-4-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-sulfanylidene-1,3-diazinan-4-one
• NSC44128
• AKOS002337312
• 5,6-Dihydro-6-methyl-2-thiouracil
• STK506918
• SBB059861
• 6-methyl-2-thioxo-tetrahydro-pyrimidin-4-one
• 6-methyl-2-sulfanyl-3,5,6-trihydropyrimidin-4-one
• AC1MP9M9
• STK049834
• 6-Methyl-2-thio-5.6-dihydro-uracil
• NSC44128; AKOS002337312; 5,6-Dihydro-6-methyl-2-thiouracil; STK506918; SBB059861; 6-methyl-2-thioxo-tetrahydro-pyrimidin-4-one; 6-methyl-2-sulfanyl-3,5,6-trihydropyrimidin-4-one; AC1MP9M9; STK049834; 6-Methyl-2-thio-5.6-dihydro-uracil;
• 6-methyl-2-thioxotetrahydropyrimidin-4(1H)-one
• 6-methyl-2-sulfanyl-5,6-dihydropyrimidin-4(3H)-one
• DTXSID60392413
• SCHEMBL22187093
• 6300-93-2
• AKOS005384996
• AKOS016037183
• NSC-44128

• Inchi： 1S/C5H8N2OS/c1-3-2-4(8)7-5(9)6-3/h3H,2H2,1H3,(H2,6,7,8,9)
• InChI Key： QEXSOJQMAYEVMA-UHFFFAOYSA-N
• SMILES： S=C1NC(CC(C)N1)=O

Computed Properties

• Exact Mass: 144.03584
• Monoisotopic Mass: 144.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 218.9°C at 760 mmHg
• Flash Point: 86.2°C
• Refractive Index: 1.591
• PSA: 41.13
• LogP: 0.42690